Cas no 72277-91-9 (3-Buten-2-one,3-hydroxy-4-(methylamino)-)

• Product Name: 3-Buten-2-one,3-hydroxy-4-(methylamino)-
• CAS No: 72277-91-9
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 549409
• PubChem ID: 53425688
• Update Time: 2025-04-19

3-Buten-2-one,3-hydroxy-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,3-hydroxy-4-(methylamino)-
• 3-Buten-2-one, 3-hydroxy-4-(methylamino)- (9CI)
• 3-hydroxy-4-(methylamino)but-3-en-2-one
• DTXSID50698951
• 72277-91-9

• Inchi： 1S/C5H9NO2/c1-4(7)5(8)3-6-2/h3,6,8H,1-2H3
• InChI Key： IKQUOZRLFBKZDC-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)=CNC

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 49.33